7-(2-methoxyethyl)-3-methyl-8-{[(3-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Specification

• CAS No.: 332897-55-9
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.43
• IUPAC Name: 7-(2-methoxyethyl)-3-methyl-8-[(3-methylphenyl)methylsulfanyl]purine-2,6-dione
• Standard InChI: InChI=1S/C17H20N4O3S/c1-11-5-4-6-12(9-11)10-25-17-18-14-13(21(17)7-8-24-3)15(22)19-16(23)20(14)2/h4-6,9H,7-8,10H2,1-3H3,(H,19,22,23)
• Standard InChI Key: RAKXESLNPOBEHT-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CSC2=NC3=C(N2CCOC)C(=O)NC(=O)N3C

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

The compound’s structure derives from the purine scaffold, a bicyclic system consisting of a pyrimidine ring fused to an imidazole ring. Key modifications include:

• 7-Position: A 2-methoxyethyl group (-CH₂CH₂OCH₃) introduces hydrophilicity and conformational flexibility, potentially influencing solubility and target interactions.

• 8-Position: A (3-methylphenyl)methylsulfanyl group (-SCH₂C₆H₄CH₃) adds aromatic bulk, which may enhance hydrophobic interactions with protein binding pockets.

• 3-Position: A methyl group (-CH₃) likely stabilizes the molecule against metabolic degradation.

The IUPAC name, 7-(2-methoxyethyl)-3-methyl-8-[(3-methylphenyl)methylsulfanyl]purine-2,6-dione, reflects these substitutions.

Physicochemical Data

Property	Value
Molecular Formula	C₁₇H₂₀N₄O₃S
Molecular Weight	360.43 g/mol
SMILES	CC1=CC(=CC=C1)CSC2=NC3=C(N2CCOC)C(=O)NC(=O)N3C
InChI Key	RAKXESLNPOBEHT-UHFFFAOYSA-N
PubChem CID	3123490

Experimental data on solubility, melting point, and logP remain unreported, but analogues with similar substituents exhibit moderate aqueous solubility (0.1–1 mg/mL) and logP values of 2.5–3.5.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis involves multi-step strategies typical of purine derivatives:

• Purine Core Formation: Condensation of pyrimidine precursors with imidazole intermediates under acidic or basic conditions.

• Substituent Introduction:

  • The 2-methoxyethyl group is introduced via nucleophilic substitution at position 7 using 2-methoxyethyl bromide.

  • The (3-methylphenyl)methylsulfanyl group is appended through thiol-ether formation, employing (3-methylbenzyl)mercaptan and a deprotonated purine intermediate.

• Protection/Deprotection: Temporary protection of reactive sites (e.g., carbonyl groups) ensures regioselective modifications.

Stability and Reactivity

The compound’s stability is influenced by:

• Hydrolysis: The dione moiety (positions 2 and 6) may undergo hydrolysis under strongly acidic or basic conditions, necessitating storage at neutral pH.

• Oxidation: The sulfanyl group (-S-) is susceptible to oxidation, forming sulfoxides or sulfones, which could alter biological activity.

Biological Activity and Mechanistic Insights

Target Engagement

Purine derivatives often interact with:

• Adenosine Receptors (ARs): Substitutions at positions 7 and 8 are critical for A₁/A₂ₐ receptor affinity. The 2-methoxyethyl group may mimic ribose moieties in endogenous adenosine.

• Phosphodiesterases (PDEs): The dione structure resembles PDE inhibitors like theophylline, suggesting potential cAMP/cGMP modulation.

Comparative Analysis with Analogous Derivatives

Substituent Effects on Activity

Compound	7-Substituent	8-Substituent	Reported Activity
Target Compound	2-Methoxyethyl	(3-Methylphenyl)methylsulfanyl	Potential AR/PDE modulation
EVT-11562157	Isopropyl	Phenylsulfanylmethyl	Kinase inhibition (IC₅₀: 0.8 μM)
883811-99-2	Hydroxypropyl	4-Nitrophenyl-oxoethyl	Anticancer (GI₅₀: 5.2 μM)

The 2-methoxyethyl group in the target compound may enhance solubility compared to EVT-11562157’s isopropyl group, while the (3-methylphenyl)methylsulfanyl moiety balances hydrophobicity.